Cas no 1549161-71-8 (4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 1549161-71-8
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6185673
• PubChem ID: 83089459
• Update Time: 2024-01-12

4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• EN300-1301088
• AKOS021410744
• 1549161-71-8

• Inchi： 1S/C9H15BrN2/c1-9(2,3)8-7(5-10)6-12(4)11-8/h6H,5H2,1-4H3
• InChI Key： SBAOCQZSMQSJOS-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles